Cas no 371932-99-9 (Isoxazole,3-(2-chloroethyl)-4,5-dimethyl-)

• Product Name: Isoxazole,3-(2-chloroethyl)-4,5-dimethyl-
• CAS No: 371932-99-9
• MF: C₇H₁₀ClNO
• MW: 159.613400936127
• CID: 297801
• PubChem ID: 45099184
• Update Time: 2025-04-19

Isoxazole,3-(2-chloroethyl)-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3-(2-chloroethyl)-4,5-dimethyl-
• Isoxazole, 3-(2-chloroethyl)-4,5-dimethyl- (9CI)
• Isoxazole,3-(2-chloroethyl)-4,5-dimethyl-(9ci)
• 371932-99-9
• 3-(2-Chloroethyl)-4,5-dimethylisoxazole

• Inchi： 1S/C7H10ClNO/c1-5-6(2)10-9-7(5)3-4-8/h3-4H2,1-2H3
• InChI Key： LDCWUNWOIVGGAU-UHFFFAOYSA-N
• SMILES： ClCCC1C(C)=C(C)ON=1

Computed Properties

• Exact Mass: 159.0452
• Monoisotopic Mass: 159.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2

Experimental Properties

• PSA: 26.03